1-[3-(2,2,2-Trifluoroethoxy)propyl]piperazine

• IUPAC Name: 1-[3-(2,2,2-trifluoroethoxy)propyl]piperazine
• InChI: InChI=1S/C9H17F3N2O/c10-9(11,12)8-15-7-1-4-14-5-2-13-3-6-14/h13H,1-8H2
• InChI Key: ILEHMOSNWBSNBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CCCOCC(F)(F)F
• Molecular Formula: C9H17F3N2O
• Molecular Weight: 226.24 g/mol
• CAS No.: 1208420-34-1

Description

“1-[3-(2,2,2-Trifluoroethoxy)propyl]piperazine” is a chemical compound with the CAS Number: 1208420-34-1. It has a molecular weight of 226.24. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C9H17F3N2O/c10-9(11,12)8-15-7-1-4-14-5-2-13-3-6-14/h13H,1-8H2. This code provides a specific representation of the molecular structure.

Physical And Chemical Properties Analysis

The compound “this compound” has a molecular weight of 226.24.

Scientific Research Applications

Piperazine Derivatives as Therapeutic Agents

Piperazine and its derivatives, including 1-[3-(2,2,2-Trifluoroethoxy)propyl]piperazine, are crucial in the rational design of drugs due to their versatile medicinal potential. These compounds are found in a wide array of drugs with therapeutic uses ranging from antipsychotic, antihistamine, antianginal, to antidepressant, anticancer, antiviral, cardio protectors, anti-inflammatory, and imaging agents. Modifying the substitution pattern on the piperazine nucleus significantly impacts the medicinal potential of the resultant molecules, suggesting their broad applicability in drug discovery and development for various diseases (Rathi et al., 2016).

Anti-mycobacterial Activity

Piperazine and its analogues have demonstrated significant anti-mycobacterial activity, particularly against Mycobacterium tuberculosis (MTB), including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains. This underscores the importance of piperazine as a vital building block in the development of potent anti-TB molecules, supporting medicinal chemists in designing safer, selective, and cost-effective anti-mycobacterial agents (Girase et al., 2020).

Antidepressant Applications

The presence of a piperazine substructure is a common feature among many marketed antidepressants. This is attributed not only to its favorable CNS pharmacokinetic profile but also to its role in specific binding conformations of these agents. Recent developments in piperazine‐based antidepressants and structure-activity relationship (SAR) studies highlight the importance of piperazine in designing novel antidepressants with enhanced efficacy and potency (Kumar et al., 2021).

Antimicrobial Agents

Piperazine derivatives have also been recognized for their antimicrobial properties, including antibacterial, antifungal, antitubercular, anticancer, antiviral, and antioxidant activities. This diversity in biological activity positions piperazine derivatives as promising candidates in the fight against infectious diseases, aiding in the design and development of potent antimicrobial agents (Patel et al., 2022).

Environmental Applications

Piperazine-based nanofiltration (NF) membranes, especially those with crumpled polyamide layers, have shown great potential in environmental applications such as water softening, purification, and wastewater treatment. These membranes offer significant improvements in separation performance, including enhanced water permeance and selectivity, demonstrating the versatility of piperazine derivatives beyond pharmacological uses (Shao et al., 2022).

Safety and Hazards

For safety information and potential hazards, it is recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.